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Compound of Interest

Compound Name: Riboflavin-13C4,15N2

Cat. No.: B12053006

This document provides essential guidance for the safe and compliant disposal of Riboflavin-
13C4,15N2, ensuring the safety of laboratory personnel and adherence to environmental
regulations. This isotopically labeled compound, while not classified as hazardous, requires
careful handling and disposal through designated channels.

Key Safety and Handling Information

While Riboflavin-13C4,15N2 is not considered a hazardous substance, proper laboratory
safety protocols should always be observed.[1] The following table summarizes the key safety
information derived from safety data sheets (SDS).
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Parameter Specification Source
Appearance Orange chunks or powder [2]
Storage Temperature -20°C, protect from light [2][3]

Gloves, protective clothing,
safety goggles with side
Personal Protective Equipment  shields or a face shield. A self-
(PPE) contained breathing apparatus 3]
may be necessary in some

situations.

May be harmful if inhaled,

swallowed, or absorbed
Potential Hazards through the skin. May cause

eye and respiratory tract

irritation.

Use water spray, alcohol-

resistant foam, dry chemical,
In case of Fire or carbon dioxide. Non-

combustible, but containers

may burn.

Avoid dust formation. Sweep
) or shovel the material and
In case of Spills o )
collect it in a suitable, labeled

container for disposal.

Disposal Protocol for Riboflavin-13C4,15N2

The recommended procedure for the disposal of Riboflavin-13C4,15N2 is to treat it as a
chemical waste product and engage a licensed professional waste disposal service. Adherence
to federal, state, and local environmental regulations is mandatory.

Step-by-Step Disposal Procedure:
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« Initial Assessment: Confirm that the material to be disposed of is indeed Riboflavin-
13C4,15N2 and is not mixed with other hazardous materials.

e Packaging:
o Ensure the compound is in a securely sealed and properly labeled container.

o If the original container is compromised, transfer the material to a new, appropriate
container. Label the new container clearly with the chemical name ("Riboflavin-
13C4,15N2").

o Storage Before Disposal:

o Store the container in a designated chemical waste area.

o The storage area should be secure and accessible only to authorized personnel.
e Engage a Licensed Disposal Company:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for
pickup by a licensed waste disposal vendor.

o Provide the vendor with the Safety Data Sheet (SDS) for Riboflavin-13C4,15N2.
e Documentation:

o Maintain a record of the disposal, including the quantity of material, the date of disposal,
and the name of the disposal company.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of
Riboflavin-13C4,15N2.
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Start: Riboflavin-13C4,15N2 for DD

Is the material mixed
with hazardous waste?

Package and label as
'‘Mixed Hazardous Waste'
(specify components)

Package and label as
Riboflavin-13C4,15N2 waste

Contact Environmental
Health & Safety (EHS)

Arrange for pickup by
licensed waste disposal vendor

Document disposal details

Click to download full resolution via product page

Caption: Disposal workflow for Riboflavin-13C4,15N2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12053006#riboflavin-13c4-15n2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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